5-Bromo-2-iodobenzonitrile

• IUPAC Name: 5-bromo-2-iodobenzonitrile
• InChI: InChI=1S/C7H3BrIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
• InChI Key: JIGKPMMZNMQXDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C#N)I
• Molecular Formula: C7H3BrIN
• DSSTOX Substance ID: DTXSID30427307
• Molecular Weight: 307.91 g/mol
• CAS RN: 121554-10-7

Description

Synthesis Analysis

The synthesis of compounds similar to 5-Bromo-2-iodobenzonitrile, such as 5-Bromo-2-isobutoxybenzonitrile, involves multi-step procedures starting from basic aromatic compounds like salicylaldehyde. These processes include bromination, cyanidation, and alkylation steps, resulting in moderate to high yields and demonstrating the compound's potential for industrial-scale preparation due to mild reaction conditions and cost-effectiveness (Meng Fan-hao, 2012).

Molecular Structure Analysis

Molecular structure investigations, including spectroscopic and second harmonic generation studies, have been conducted on similar compounds to understand their geometric configurations and electronic properties. These studies utilize advanced theoretical methods such as Density Functional Theory (DFT) to predict geometric parameters, vibrational spectra, and nonlinear optical properties, indicating the compound's potential in applications like frequency doubling and second harmonic generation (A. Kumar & R. Raman, 2017).

Chemical Reactions and Properties

Halogenated benzonitriles participate in diverse chemical reactions, such as palladium-catalyzed cross-coupling, which allows for the synthesis of a wide range of substituted aromatic compounds. These reactions are facilitated by the compound's halogen substituents, which act as reactive sites for coupling with arylboronic acids and alkynylzincs, leading to efficient synthetic routes for complex aromatic molecules (J. Goodby et al., 1996).

Physical Properties Analysis

The physical properties of 5-Bromo-2-iodobenzonitrile and related compounds are significantly influenced by their molecular structures. For instance, halogen bonding interactions in halobenzonitrile crystals affect their mechanical properties, such as flexibility and brittleness. These interactions and their geometrical alignments play a crucial role in determining the compound's physical behaviors, including bending properties and molecular packing in the solid state (Ragima V. P. Veluthaparambath et al., 2022).

Scientific Research Applications

• Detection of DNA Replication

  A study using monoclonal antibodies specific for 5-bromodeoxyuridine, related to 5-Bromo-2-iodobenzonitrile, demonstrated the ability to rapidly detect low levels of DNA replication in cultured cells, providing a new tool for DNA replication detection in vitro (Gratzner, 1982).

• Intermediate in Febuxostat Synthesis

  A study successfully synthesized 5-Bromo-2-isobutoxybenzonitrile, which is a key intermediate in the production of Febuxostat, an important medication, achieving a yield of 47.7% using mild conditions and lower cost (Meng, 2012).

• Organic Synthesis

  The halodeboronation of aryl boronic acids, which includes compounds like 2-bromo-3-fluorobenzonitrile, is used in scalable synthesis in organic chemistry, yielding good to excellent results (Szumigala et al., 2004).

• Spectroscopic Studies

  A study of 5-Bromo-2-methoxybenzonitrile by DFT provided accurate predictions of geometrical parameters, FT-IR and FT-Raman spectra, and non-linear optical properties, indicating potential in spectroscopic analysis (Kumar & Raman, 2017).

• Herbicide Production

  Research has focused on the degradation of bromoxynil, a related compound, under various anaerobic conditions, showing its transformation into carbon dioxide, indicating its application in agriculture and environmental science (Knight et al., 2003).

• Cancer Drug Potential

  The molecular structure of 5B3N2C, similar to 5-Bromo-2-iodobenzonitrile, shows potential as a cancer drug, particularly in its reactivity and biological significance in molecular docking with target proteins (Arulaabaranam et al., 2021).

Safety And Hazards

5-Bromo-2-iodobenzonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area. In case of contact with skin or eyes, wash with plenty of water.

Synthesis routes and methods

Procedure details

2-amino-5-bromobenzonitrile (100 g, 0.5 mol) was added during 1 hour to tert-butyl nitrite (117 mL, 0.75 mol) and iodine (250 g, 1.1 mol) in dry acetonitrile (600 mL) under nitrogen while maintaining the temperature between 30° C. and 35° C. Stirring was continued for 60 minutes at 23° C. Subsequent addition of saturated aqueous Na2SO3 (2 L) gave precipitate which was collected by filtration, and washed with hexanes to obtain 100 g (65%) of 5-bromo-2-iodobenzonitrile. 1H NMR (400 MHz, DMSO-d6) δ 8.14 (d, J=2.4 Hz, 1H), 7.95 (d, J=8.4 Hz, 1H), 7.64 (dd, J=2.4, 8.4 Hz, 1H).